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Compound of Interest

Compound Name: WAY-255348

Cat. No.: B15606753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of WAY-255348, a

potent, nonsteroidal progesterone receptor (PR) antagonist. This document details its unique

mechanism of action, protocols for key cell culture-based assays, and a summary of its

pharmacological characteristics.

WAY-255348 is distinguished from traditional steroidal antagonists by its novel "passive

antagonism" mechanism.[1] It binds to the progesterone receptor, inducing a conformation

similar to that of an agonist.[1] However, at lower, physiologically relevant concentrations, it

prevents the progesterone-induced nuclear accumulation, phosphorylation, and subsequent

interaction of the receptor with gene promoters, thereby blocking downstream signaling.[1][2] At

high concentrations, some partial agonist activity has been observed.[1]

Data Presentation
Quantitative binding and functional potency data for WAY-255348 are not extensively available

in publicly accessible literature.[1] The compound is consistently described as a potent

progesterone receptor antagonist. For comparative purposes, the binding affinity of the natural

ligand, progesterone, is provided below.

Table 1: Progesterone Receptor Binding Affinity
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Compound Receptor
Binding Affinity
(IC50)

Assay Type

WAY-255348
Progesterone

Receptor (PR)

Data Not Publicly

Available

Competitive

Radioligand Binding

Progesterone
Nuclear Progesterone

Receptor (nPR)
7.74 nM

Competitive Binding

Assay

Note: The characterization of WAY-255348 as "potent" suggests a high binding affinity, likely in

the nanomolar range.[1]

Table 2: In Vitro Functional Antagonist Activity

Cell Line Assay Type Agonist
IC50 of WAY-
255348

T47D
PRE-Luciferase

Reporter Assay
Progesterone

Data Not Publicly

Available

T47D
Cell Proliferation

Assay
Progesterone

Estimated ~10-100

nM

Signaling Pathway and Mechanism of Action
WAY-255348 exhibits a unique mechanism of action that differs from classic steroidal PR

antagonists. Instead of inducing a transcriptionally inactive receptor conformation, it prevents

the necessary downstream events for gene activation. The diagram below illustrates the

progesterone signaling pathway and the inhibitory point of WAY-255348.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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